![molecular formula C21H28N2O4 B3816579 methyl 4-oxo-4-[6-oxo-7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]butanoate](/img/structure/B3816579.png)
methyl 4-oxo-4-[6-oxo-7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]butanoate
Overview
Description
Methyl 4-oxo-4-[6-oxo-7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]butanoate, also known as MDL-72222, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is a spirocyclic molecule that contains a diazaspiro ring system, which makes it unique among other compounds. The synthesis of MDL-72222 is complex, but it has been successfully achieved using several methods.
Mechanism of Action
Methyl 4-oxo-4-[6-oxo-7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]butanoate exerts its effects by binding to the dopamine transporter and inhibiting its function. This leads to an increase in the levels of dopamine in the brain, which can have various effects depending on the specific area of the brain affected. For example, in the striatum, which is a region of the brain involved in movement and reward, an increase in dopamine levels can lead to increased locomotor activity and reward-seeking behavior.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In addition to its effects on dopamine levels, it has also been shown to inhibit the uptake of norepinephrine and serotonin, which are other neurotransmitters involved in various physiological processes. This compound has also been shown to have anxiolytic and anti-depressant effects, which may be related to its effects on dopamine and other neurotransmitters.
Advantages and Limitations for Lab Experiments
Methyl 4-oxo-4-[6-oxo-7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]butanoate has several advantages for use in lab experiments. It is a potent and selective inhibitor of the dopamine transporter, which makes it a valuable tool for studying the role of dopamine in various physiological and pathological conditions. It is also relatively stable and can be stored for long periods of time. However, there are also some limitations to its use. For example, it has been shown to have some off-target effects, which may complicate its use in certain experiments. Additionally, its effects on dopamine levels can be complex and may vary depending on the specific experimental conditions.
Future Directions
There are several future directions for research on methyl 4-oxo-4-[6-oxo-7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]butanoate. One area of interest is its potential use in the treatment of various neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, and drug addiction. Another area of interest is its effects on other neurotransmitters and physiological processes, which may have implications for its use in various experimental paradigms. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential off-target effects.
Scientific Research Applications
Methyl 4-oxo-4-[6-oxo-7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]butanoate has been extensively studied for its potential use in scientific research. It has been shown to be a potent and selective inhibitor of the dopamine transporter, which is a protein that regulates the levels of dopamine in the brain. This makes this compound a valuable tool for studying the role of dopamine in various physiological and pathological conditions, such as Parkinson's disease, schizophrenia, and drug addiction.
properties
IUPAC Name |
methyl 4-oxo-4-[6-oxo-7-(2-phenylethyl)-2,7-diazaspiro[4.5]decan-2-yl]butanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O4/c1-27-19(25)9-8-18(24)23-15-12-21(16-23)11-5-13-22(20(21)26)14-10-17-6-3-2-4-7-17/h2-4,6-7H,5,8-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKFHASDZFLYOPL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC(=O)N1CCC2(C1)CCCN(C2=O)CCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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